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Compound of Interest

Compound Name: Malaoxon

Cat. No.: B1675925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of pure malaoxon. The information is compiled from various scientific sources and is

intended to support research, development, and safety assessments involving this compound.

Chemical Identity
Property Value Source

IUPAC Name

diethyl 2-

[(dimethoxyphosphoryl)oxy]but

anedioate

PubChem

Synonyms
Malathion oxon, Malaoxone,

Oxycarbophos, Liromat
PubChem[1]

CAS Number 1634-78-2 PubChem[1]

Molecular Formula C₁₀H₁₉O₇PS PubChem[1]

Molecular Weight 314.29 g/mol PubChem[1]

Canonical SMILES
CCOC(=O)CC(C(=O)OCC)OP(

=S)(OC)OC
PubChem[1]
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Pure malaoxon is a colorless to slightly yellow, viscous, oily liquid with a weak, unpleasant

odor.[2] It is sensitive to prolonged exposure to air.[3]

Table 2.1: Quantitative Physical Properties of Pure Malaoxon

Property Value Conditions Source

Melting Point < 20 °C (< 68 °F) PubChem[2]

Boiling Point 114 °C (237 °F) at 0.0975 mmHg PubChem[2]

Vapor Pressure 1 x 10⁻⁴ mmHg at 25 °C (estimated) PubChem[1]

Water Solubility Slightly soluble PubChem[2],[3]

Density 1.248 ± 0.06 g/cm³ (Predicted) ChemicalBook[4]

Octanol-Water

Partition Coefficient

(Log Kow)

Data not readily

available;

experimental

determination

recommended.

Chemical Properties
Table 3.1: Chemical Reactivity and Stability of Pure Malaoxon
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Property Description Source

Hydrolysis

Undergoes base-catalyzed

hydrolysis. The estimated

second-order rate constant is 6

x 10⁻² L/mol-sec,

corresponding to half-lives of 4

years at pH 7 and 130 days at

pH 8.

PubChem[2]

Thermal Decomposition

Decomposes upon heating,

producing toxic fumes of

phosphorus oxides and sulfur

oxides.

Reactivity

Reacts with strong oxidizing

agents, strong bases, and

strong acids.

Mechanism of Action: Acetylcholinesterase Inhibition
Malaoxon is a potent inhibitor of the enzyme acetylcholinesterase (AChE).[5] AChE is crucial

for the termination of nerve impulses at cholinergic synapses by hydrolyzing the

neurotransmitter acetylcholine (ACh).[6]

The inhibition of AChE by malaoxon is an irreversible process involving the phosphorylation of

a serine residue in the active site of the enzyme.[5] This leads to an accumulation of ACh in the

synaptic cleft, resulting in continuous stimulation of muscarinic and nicotinic receptors.[6] This

overstimulation is the basis of the cholinergic crisis observed in organophosphate poisoning.[6]

[7][8][9]

Signaling Pathway: Cholinergic Synapse and Acetylcholinesterase Inhibition
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Malaoxon Inhibits (Irreversible)

Start
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Agitate at constant temperature to reach equilibrium

Separate aqueous phase (centrifugation/filtration)

Analyze malaoxon concentration in aqueous phase (HPLC/GC)

Report solubility (mg/L)
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Start

Pre-incubate AChE with varying concentrations of malaoxon

Add acetylthiocholine (substrate) and DTNB (chromogen)

Measure absorbance at 412 nm over time

Calculate percentage of AChE inhibition

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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